[3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol

• IUPAC Name: [3-(3-fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• InChI: InChI=1S/C13H15FO2/c1-16-11-3-2-9(4-10(11)14)13-5-12(6-13,7-13)8-15/h2-4,15H,5-8H2,1H3
• InChI Key: PZQHRDQFLPZOBI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C23CC(C2)(C3)CO)F
• Molecular Formula: C13H15FO2
• Molecular Weight: 222.25 g/mol

Description

[3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol, also known as FMPBM, is a synthetic compound that has gained attention in the scientific community due to its potential applications in pharmaceutical research. FMPBM is a member of the bicyclo[1.1.1]pentane family, which has been shown to possess unique biological properties.

Mechanism of Action

The mechanism of action of [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol is not fully understood, but it is believed to act through multiple pathways. In cancer research, [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been shown to inhibit the activity of the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. In inflammation research, [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of pro-inflammatory genes. In neurological research, [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been shown to act as an antioxidant and reduce oxidative stress, which can contribute to the development of neurodegenerative diseases.
Biochemical and Physiological Effects
[3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been shown to have a variety of biochemical and physiological effects. In cancer research, [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been shown to induce apoptosis and inhibit angiogenesis, which can lead to the death of cancer cells. In inflammation research, [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which can reduce inflammation. In neurological research, [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been shown to improve cognitive function and reduce oxidative stress, which can contribute to the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

[3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has several advantages for lab experiments, including its high purity and yield, which make it a reliable candidate for pharmaceutical research. However, there are also limitations to using [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol in lab experiments, including its limited solubility in water and its potential toxicity at high doses. These limitations must be taken into consideration when designing experiments using [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol.

Future Directions

There are several future directions for [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol research. In cancer research, further studies are needed to determine the efficacy of [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol in combination with other cancer treatments. In inflammation research, further studies are needed to determine the optimal dose and administration route of [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol. In neurological research, further studies are needed to determine the long-term effects of [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol on cognitive function and neurodegenerative diseases. Overall, [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has shown promising potential for therapeutic applications, and further research is needed to fully understand its mechanisms of action and potential uses in the pharmaceutical industry.
Conclusion
In conclusion, [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol is a synthetic compound that has gained attention in the scientific community due to its potential applications in pharmaceutical research. The synthesis of [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been optimized to produce high yields and purity, making it a viable candidate for pharmaceutical research. [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been shown to possess potential therapeutic applications in a variety of diseases, including cancer, inflammation, and neurological disorders. Further research is needed to fully understand the mechanisms of action and potential uses of [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol in the pharmaceutical industry.

Synthesis Methods

The synthesis of [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol involves a multistep process that starts with the reaction of 3-fluoro-4-methoxybenzaldehyde with cyclohexanone in the presence of a Lewis acid catalyst. The resulting product is then subjected to a series of reactions, including hydrogenation, bromination, and reduction, to yield the final compound. The synthesis of [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been optimized to produce high yields and purity, making it a viable candidate for pharmaceutical research.

Scientific Research Applications

[3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been shown to possess potential therapeutic applications in a variety of diseases, including cancer, inflammation, and neurological disorders. In cancer research, [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Inflammation research has shown that [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol can reduce the production of pro-inflammatory cytokines and chemokines, making it a potential candidate for the treatment of inflammatory diseases. In neurological research, [3-(3-Fluoro-4-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]methanol has been shown to improve cognitive function and reduce oxidative stress, making it a potential candidate for the treatment of neurodegenerative diseases.